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Compound of Interest

Compound Name: Fenmetozole Hydrochloride

Cat. No.: B1672514 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a standardized protocol for the preparation of Fenmetozole
Hydrochloride stock solutions for in vitro and in vivo studies.

Introduction
Fenmetozole Hydrochloride is a chemical compound noted for its role as an antagonist to the

actions of ethanol.[1][2] Accurate and consistent preparation of stock solutions is a critical first

step for any experiment to ensure the reliability and reproducibility of results. This document

provides a detailed protocol for the preparation, storage, and handling of Fenmetozole
Hydrochloride stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of Fenmetozole Hydrochloride is

presented in Table 1. This data is essential for calculating the required mass of the compound

to achieve a desired molar concentration and for understanding its basic chemical

characteristics.

Table 1: Physicochemical Data for Fenmetozole Hydrochloride
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Property Value Reference(s)

Molecular Formula C₁₀H₁₁Cl₃N₂O [2]

Molecular Weight 281.57 g/mol [2]

Solubility Soluble in DMSO and Water [2]

Storage (Solid)
0°C (short term), -20°C (long

term), desiccated
[2]

Safety and Handling Precautions
Before handling Fenmetozole Hydrochloride, it is crucial to read the Safety Data Sheet (SDS)

and adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[3][4]

Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated

area or a chemical fume hood to avoid inhalation of dust or vapors.[5]

Handling: Avoid direct contact with skin and eyes.[3][5] In case of accidental contact, rinse

the affected area thoroughly with water.[6] Avoid dust formation when handling the powdered

form.[5][7]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.[5][7]

Experimental Protocol: Preparation of a 50 mM
Stock Solution in DMSO
This protocol details the preparation of a 50 mM stock solution of Fenmetozole Hydrochloride
in Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for creating high-concentration

stock solutions of organic molecules.[8][9]

Materials and Equipment
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Fenmetozole Hydrochloride (solid powder)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Step-by-Step Procedure
Equilibrate Compound: Allow the vial of Fenmetozole Hydrochloride powder to equilibrate

to room temperature for 15-20 minutes before opening to prevent condensation of moisture.

Calculate Required Mass: Use the following formula to calculate the mass of Fenmetozole
Hydrochloride needed to prepare the desired volume of a 50 mM stock solution.

Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 50 mM stock: Mass (mg) = 1 mL × 50 mmol/L × 281.57 g/mol / 1000 =

14.08 mg

Weigh Compound: Carefully weigh the calculated amount of Fenmetozole Hydrochloride
powder using an analytical balance and transfer it into a sterile microcentrifuge tube or vial.

Add Solvent: Add the calculated volume of DMSO to the tube containing the compound. For

the example above, add 1.0 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used

to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.
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Labeling: Clearly label the tube with the compound name, concentration (50 mM in DMSO),

preparation date, and your initials.

Storage: Store the stock solution as recommended in the section below.

Storage and Stability
Proper storage is essential to maintain the integrity of the stock solution.

Short-Term Storage: For use within a few days, the stock solution can be stored at 4°C.

Long-Term Storage: For long-term storage, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C.[2]

Light Protection: Store solutions in amber vials or wrap clear tubes in aluminum foil to protect

the compound from light degradation.

Quality Control
Visual Inspection: Before each use, visually inspect the stock solution for any signs of

precipitation or degradation (e.g., color change).

Concentration Verification: For applications requiring high accuracy, the concentration of the

stock solution can be verified using techniques such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis Spectroscopy, if a reference standard is available.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Fenmetozole
Hydrochloride stock solution.
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Preparation

Final Steps
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Fenmetozole HCl Powder
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2. Weigh Powder

3. Add DMSO

4. Vortex/Sonicate
 to Dissolve

5. Label Vial

Solution Ready

6. Aliquot for Storage

7. Store at -20°C
(Long-Term)

Click to download full resolution via product page

Caption: Workflow for preparing Fenmetozole Hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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